Cas no 183182-07-2 ((R)-3-Amino-2-benzylpropanoic acid)

• Product Name: (R)-3-Amino-2-benzylpropanoic acid
• CAS No: 183182-07-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD07372494
• CID: 1038187
• PubChem ID: 10877716
• Update Time: 2025-06-07

(R)-3-Amino-2-benzylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-2-benzylpropanoic acid
• (2R)-2-(aminomethyl)-3-phenylpropanoic acid
• (2R)-3-AMINO-2-BENZYLPROPANOIC ACID
• EN300-367094
• (R)-3-amino-2-benzylpropanoicacid
• DTXSID70446774
• DS-3658
• MFCD07372494
• DS-019018
• SCHEMBL4738634
• 183182-07-2
• (R)-2-AMINOMETHYL-3-PHENYL-PROPIONIC ACID
• AKOS016843491
• A880842
• Benzenepropanoic acid, alpha-(aminomethyl)-, (alphaR)-
• CS-0156502

• MDL： MFCD07372494
• Inchi： 1S/C10H13NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m1/s1
• InChI Key： DJYVEBBGKNAHKE-SECBINFHSA-N
• SMILES： OC([C@@H](CN)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.58890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-Amino-2-benzylpropanoic acid

Introduction to (R)-3-Amino-2-benzylpropanoic Acid (CAS No. 183182-07-2)

(R)-3-Amino-2-benzylpropanoic acid, with the chemical identifier CAS No. 183182-07-2, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of chiral drugs and bioactive molecules. The benzyl group and the amino acid backbone contribute to its versatility, making it a valuable intermediate in various synthetic pathways.

The synthesis of (R)-3-Amino-2-benzylpropanoic acid involves meticulous stereocontrol to ensure the retention of the (R) configuration, which is crucial for its biological activity. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods, leveraging catalytic systems such as transition metal complexes and biocatalysts. These innovations have not only improved yield but also reduced environmental impact, aligning with the growing emphasis on sustainable chemistry.

In pharmaceutical research, (R)-3-Amino-2-benzylpropanoic acid serves as a building block for more complex molecules. Its chiral center allows for the creation of enantiomerically pure drugs, which often exhibit superior pharmacological properties compared to racemic mixtures. For instance, studies have demonstrated its utility in the development of protease inhibitors, which are critical in treating conditions such as HIV and cancer. The benzyl group provides a handle for further functionalization, enabling the attachment of various pharmacophores.

The compound's role in medicinal chemistry extends beyond drug synthesis. It has been explored as a precursor in the preparation of peptidomimetics, which mimic the structure and function of natural peptides but with enhanced stability and bioavailability. These peptidomimetics are being investigated for their potential in targeting specific biological pathways, offering new therapeutic strategies against neurological disorders and inflammatory diseases.

Recent research has also highlighted the importance of (R)-3-Amino-2-benzylpropanoic acid in material science applications. Its ability to form coordination complexes with metal ions has led to the development of novel materials with applications in catalysis and sensors. These materials exhibit unique electronic properties that can be tuned by modifying the ligand environment, opening up possibilities for advanced technological applications.

The chemical properties of (R)-3-Amino-2-benzylpropanoic acid, including its solubility and stability, make it a suitable candidate for various formulation approaches. Researchers have been exploring its use in solid-state formulations, where it can act as a stabilizer or co-formulant to enhance drug delivery systems. These formulations are particularly relevant in pediatric medicine and chronic disease management, where controlled release and targeted delivery are essential.

In addition to its synthetic utility, (R)-3-Amino-2-benzylpropanoic acid has been studied for its potential role in metabolic engineering. By incorporating this compound into microbial strains, scientists aim to optimize biosynthetic pathways for the production of high-value chemicals. This approach leverages the power of synthetic biology to create sustainable production methods for pharmaceuticals and fine chemicals.

The growing interest in green chemistry has spurred innovation in the synthesis of (R)-3-Amino-2-benzylpropanoic acid. Researchers are increasingly adopting solvent-free reactions and microwave-assisted synthesis to minimize waste and energy consumption. These methods not only improve efficiency but also align with global efforts to reduce the environmental footprint of chemical manufacturing.

The biological activity of derivatives of (R)-3-Amino-2-benzylpropanoic acid has been extensively studied. For example, modifications at the amino group have led to compounds with enhanced binding affinity to target proteins. Such modifications are crucial in rational drug design, where subtle changes can significantly alter pharmacokinetic profiles and therapeutic efficacy.

Computational modeling has played a pivotal role in understanding the interactions between (R)-3-Amino-2-benzylpropanoic acid and biological targets. Advanced algorithms predict molecular interactions with high accuracy, allowing researchers to design compounds with optimized properties before experimental validation. This interdisciplinary approach accelerates drug discovery by integrating experimental data with computational insights.

The future prospects of (R)-3-Amino-2-benzylpropanoic acid are promising, with ongoing research exploring new applications in regenerative medicine and tissue engineering. Its ability to interact with biological molecules makes it a potential candidate for developing scaffolds that support cell growth and tissue regeneration. Such applications could revolutionize treatments for injuries and degenerative diseases.